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Compound of Interest

Compound Name: Cyclopentanecarboxylic acid

Cat. No.: B140494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclopentanecarboxylic acid (CPCA), also known as Cyclopentylcarboxylic acid, is a

carbocyclic compound with the molecular formula C6H10O2.[1][2] It serves as a valuable

building block in organic synthesis, particularly in the creation of diverse chemical structures for

industrial and research purposes, including pharmaceuticals and agrochemicals.[2][3] Its

structure, featuring a five-membered carbon ring attached to a carboxylic acid group, provides

unique chemical reactivity.[2][3]

This guide provides comprehensive health and safety information for Cyclopentanecarboxylic
acid, compiled for professionals in research and drug development. It outlines the substance's

properties, hazards, and requisite safety protocols to ensure its safe handling, storage, and use

in a laboratory setting. All quantitative data is summarized in tables for clarity, and key

procedural workflows are visualized using diagrams.

Chemical Identification and Physical Properties
Accurate identification and understanding the physical properties of a substance are

foundational to its safe handling.

Table 1: Chemical Identifiers for Cyclopentanecarboxylic Acid
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Identifier Value

CAS Number 3400-45-1[1][4]

EINECS Number 222-269-5[1]

Molecular Formula C6H10O2[1][4]

Molecular Weight 114.14 g/mol [1][2]

Synonyms
Cyclopentylcarboxylic acid, Cyclopentanoic

acid, Carboxycyclopentane[1][2][5]

| InChI Key| JBDSSBMEKXHSJF-UHFFFAOYSA-N[4] |

Table 2: Physical and Chemical Properties of Cyclopentanecarboxylic Acid

Property Value

Appearance
Colorless to light yellow, clear liquid[1][2]
[5]

Odor Odorless or faint, akin to acetic acid[3][6]

Physical State Liquid at room temperature[2][6]

Melting Point 3 - 5 °C (lit.)[1][4]

Boiling Point 216 °C (lit.)[1][2][4]

Density 1.053 g/mL at 25 °C (lit.)[1][2][4]

Flash Point 93.4 °C / 200.1 °F (closed cup)[1][4]

Autoignition Temp. 465 °C / 869 °F[6]

Vapor Pressure 25 mmHg @ 118 °C[6]

Vapor Density 3.9[6]

Refractive Index n20/D 1.453 (lit.)[4]

Water Solubility Moderately soluble / Very soluble[3][5][7]
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| Solubility | Soluble in organic solvents like ethanol, ether, chloroform, and ethyl acetate.[3][7] |

Hazard Identification and GHS Classification
Cyclopentanecarboxylic acid is classified as an irritant. The primary hazards are to the skin,

eyes, and respiratory system.[6][8]

Table 3: GHS Hazard Classification for Cyclopentanecarboxylic Acid

Classification
Hazard
Statement

Precautionary
Codes
(Examples)

Pictogram Signal Word

Skin Irritation

(Category 2)

H315: Causes
skin
irritation[8]

P264, P280,
P302+P352,
P332+P317[8]

Warning[8]

Serious Eye

Irritation

(Category 2A)

H319: Causes

serious eye

irritation[8]

P280,

P305+P351+P33

8, P337+P313[8]

Warning[8]

Specific Target

Organ Toxicity —

Single Exposure

(Category 3),

Respiratory Tract

Irritation

H335: May

cause respiratory

irritation[6][8]

P261, P271,

P304+P340,

P319,

P403+P233[8][9]

Warning[8]

| Flammable Liquids (Category 4) | H227: Combustible liquid[6] | P210, P370+P378[6] | None |

Warning[6] |

Toxicological Profile
The available safety data sheets indicate a significant lack of quantitative toxicological data for

Cyclopentanecarboxylic acid in the public domain.

Table 4: Summary of Toxicological Data
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Toxicological Endpoint Data

Acute Toxicity (Oral, Dermal, Inhalation) No data available[1]

Skin Corrosion/Irritation Causes skin irritation (Category 2)[6][8]

Serious Eye Damage/Irritation Causes serious eye irritation (Category 2A)[6][8]

Respiratory or Skin Sensitisation No data available[1]

Germ Cell Mutagenicity No data available[1]

Carcinogenicity

No component of this product at levels ≥ 0.1% is

identified as a probable, possible or confirmed

human carcinogen by IARC.[1]

Reproductive Toxicity No data available[1]

| Aspiration Hazard | No data available[1] |

Note on Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Cyclopentanecarboxylic
acid are not available in the public domain safety documents reviewed. Toxicological studies

are typically conducted following standardized OECD, EPA, or ISO guidelines. For drug

development professionals, this data gap indicates the potential need for commissioning

specific non-clinical toxicological studies to support regulatory submissions.

Emergency Procedures
Immediate and appropriate response during an emergency is critical to minimizing harm.

First-Aid Measures
Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[6][9]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Get medical attention if irritation occurs or persists.[6]
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Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[6]

Remove contact lenses, if present and easy to do. Continue rinsing.[6] If eye irritation

persists, get medical advice/attention.[6]

Ingestion: Do NOT induce vomiting.[10] Never give anything by mouth to an unconscious

person.[1] Rinse mouth with water and seek immediate medical attention.[1][11]

Inhalation Skin or Eye Contact Ingestion

Exposure Event

Move to Fresh Air Contact Type? Rinse Mouth with Water

Provide Oxygen
if breathing is difficult

Give Artificial Respiration
if not breathing

Seek Immediate
Medical Attention

Remove Contaminated Clothing

Skin

Rinse Eyes with Water
for 15 minutes

Eye

Wash Skin with
Soap and Water

Get Medical Attention
if irritation persists

Remove Contact Lenses

Get Medical Attention
if irritation persists

Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for different exposure routes.

Fire-Fighting Measures
Table 5: Fire-Fighting Guidance
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Aspect Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam,
dry chemical, or carbon dioxide (CO2).[1]
[6]

Unsuitable Extinguishing Media
No information available.[6] A solid water stream

may be inefficient.[12]

Specific Hazards

Combustible material.[6] Containers may

explode when heated.[6] Hazardous

decomposition products include carbon

monoxide and carbon dioxide.[5][6]

Protective Equipment

Wear a self-contained breathing apparatus

(SCBA) with pressure-demand (MSHA/NIOSH

approved or equivalent) and full protective gear.

[5][6]

| NFPA 704 Rating | Health: 2, Flammability: 1, Instability: 0[1] |

Safe Handling and Storage Protocol
Adherence to proper handling and storage procedures is essential to prevent exposure and

maintain chemical integrity.

Handling
Handle in a well-ventilated area or under a chemical fume hood.[6][10]

Avoid breathing vapors, mist, or gas.[1][6]

Avoid contact with skin and eyes.[5]

Wash hands thoroughly after handling.[6]

Keep away from open flames, hot surfaces, and sources of ignition.[5][6]

Use non-sparking tools and take precautionary measures against static discharges.[6][9]
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Storage
Store in a cool, dry, and well-ventilated place.[1][5][6]

Keep the container tightly closed.[1][6]

Store locked up.[1][6]

Store away from incompatible materials.[5]

Storage class code: 10 - Combustible liquids.[4]
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Handling Procedure

Storage Protocol

Prepare to Handle CPCA

Ensure Adequate Ventilation
(Fume Hood Available?)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Yes

Perform Chemical Work

Avoid:
- Inhalation of Vapors

- Skin/Eye Contact
- Ignition Sources

Wash Hands Thoroughly
After Handling

Store in Tightly Closed Container

Place in Cool, Dry,
Well-Ventilated Area

Store Away From
Incompatible Materials

Task Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of CPCA.
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Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are the primary methods for

minimizing occupational exposure.

Engineering Controls
Facilities should be equipped with an eyewash station and a safety shower close to the

workstation.[6][10]

Use only outdoors or in a well-ventilated area, such as under a chemical fume hood, to keep

airborne concentrations low.[6][10]

Personal Protective Equipment (PPE)
Table 6: Personal Protective Equipment (PPE) Requirements

Protection Specification

Eye/Face

Wear chemical safety goggles or a face
shield. Equipment must be approved
under government standards such as
NIOSH (US) or EN 166 (EU).[1][6]

Skin

Wear appropriate protective gloves (e.g.,

Camatril®, minimum layer thickness 0.4 mm,

breakthrough time > 480 min) and impervious

clothing or a lab coat to prevent skin exposure.

[1][6]

| Respiratory | Respiratory protection is not typically required under normal use conditions with

adequate ventilation.[1][6] If vapors or mists are generated and exposure limits may be

exceeded, use a NIOSH/MSHA-approved respirator.[10] |
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Task Assessment

Minimum PPE:
- Lab Coat

- Safety Glasses

Will the task involve
splashing or aerosols?

Is there a risk
of skin contact?

No
Add/Upgrade to:

- Chemical Goggles
- Face Shield

Yes

Is ventilation inadequate
or are vapors/mists generated?

No Add:
- Chemical Resistant Gloves

Yes

Add:
- Approved Respirator

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.
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Stability and Reactivity
Understanding the chemical stability and reactivity is crucial for safe storage and handling.

Table 7: Stability and Reactivity Profile

Parameter Description

Reactivity

No specific reactivity data available;
however, it is stable under normal
conditions.[1][6]

Chemical Stability
Stable under recommended storage conditions.

[5][6]

Conditions to Avoid

Incompatible products, excess heat, open

flames, hot surfaces, and sources of ignition.[5]

[6]

Incompatible Materials Strong oxidizing agents, strong bases.[5][6]

Hazardous Decomposition Products

Carbon monoxide (CO) and Carbon dioxide

(CO2) may be generated during combustion or

thermal decomposition.[5][6]

| Hazardous Polymerization | Will not occur.[6] |

Accidental Release Measures
Personal Precautions: Remove all sources of ignition.[6] Ensure adequate ventilation.[9]

Avoid breathing vapors and contact with the substance.[1] Wear appropriate personal

protective equipment.[9]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[12][13]

Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,

silica gel, universal binder).[6] Collect the material into a suitable, closed container for

disposal.[6]
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Ecological Information
There is no data available regarding the ecological effects of Cyclopentanecarboxylic acid.[1]

Discharge into the environment should be avoided.[9]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[6] Do not mix with other waste. Uncleaned containers should be

handled as the product itself.

Conclusion
Cyclopentanecarboxylic acid is a valuable research chemical that presents moderate

hazards, primarily as a skin, eye, and respiratory irritant, and as a combustible liquid. The

significant lack of public toxicological and ecological data necessitates a cautious approach.

Professionals in research and drug development must mitigate risks by strictly adhering to the

safety protocols outlined in this guide, including the consistent use of engineering controls and

appropriate personal protective equipment. Proper handling, storage, and emergency

preparedness are paramount to ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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